Cas no 2757956-32-2 (tert-butyl N-[2,3-difluoro-6-(hydroxymethyl)phenyl]carbamate)

• Product Name: tert-butyl N-[2,3-difluoro-6-(hydroxymethyl)phenyl]carbamate
• CAS No: 2757956-32-2
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 6100602
• PubChem ID: 165756632
• Update Time: 2025-09-18

tert-butyl N-[2,3-difluoro-6-(hydroxymethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2,3-difluoro-6-(hydroxymethyl)phenyl]carbamate
• EN300-36602313
• 2757956-32-2

• Inchi： 1S/C12H15F2NO3/c1-12(2,3)18-11(17)15-10-7(6-16)4-5-8(13)9(10)14/h4-5,16H,6H2,1-3H3,(H,15,17)
• InChI Key： KFGAUWLTPJODNI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CO)=C1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 259.10199966g/mol
• Monoisotopic Mass: 259.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[2,3-difluoro-6-(hydroxymethyl)phenyl]carbamate

tert-butyl N-[2,3-difluoro-6-(hydroxymethyl)phenyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[2,3-difluoro-6-(hydroxymethyl)phenyl]carbamate (CAS No: 2757956-32-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate functional group, further linked to a phenyl ring substituted with fluorine atoms at the 2 and 3 positions and a hydroxymethyl group at the 6 position.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic systems and optimized reaction conditions. The synthesis of tert-butyl N-[2,3-difluoro-6-(hydroxymethyl)phenyl]carbamate involves a multi-step process that begins with the preparation of the substituted phenol derivative, followed by its conversion into the corresponding phenolic ester or carbonate intermediate. The final step typically involves nucleophilic substitution or coupling reactions to introduce the tert-butyl carbamate group.

One of the most notable applications of this compound lies in its use as an intermediate in pharmaceutical synthesis. The presence of the hydroxymethyl group and the fluorine atoms on the aromatic ring imparts unique electronic and steric properties to the molecule, making it an ideal candidate for drug design. Recent studies have highlighted its potential as a lead compound in the development of novel antiviral agents, particularly targeting RNA viruses such as influenza and hepatitis C virus.

In addition to its pharmaceutical applications, tert-butyl N-[2,3-difluoro-6-(hydroxymethyl)phenyl]carbamate has also found utility in materials science. Its ability to form stable polymeric networks through reversible covalent bonds has led to its exploration as a building block for stimuli-responsive materials. Researchers have demonstrated that this compound can be incorporated into polymer matrices to create materials with tunable mechanical properties and self-healing capabilities.

The structural versatility of this compound also extends to its role in agrochemicals. The fluorinated aromatic ring contributes to enhanced stability and bioavailability, making it a promising candidate for herbicide development. Recent field trials have shown that derivatives of this compound exhibit selective activity against broadleaf weeds without adversely affecting crop plants.

From an environmental standpoint, the synthesis and application of tert-butyl N-[2,3-difluoro-6-(hydroxymethyl)phenyl]carbamate have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, including the use of biodegradable solvents and energy-efficient reaction conditions.

In conclusion, tert-butyl N-[2,3-difluoro-6-(hydroxymethyl)phenyl]carbamate stands out as a multifaceted compound with diverse applications across various industries. Its unique structure, combined with cutting-edge synthetic methodologies and application-driven research, positions it as a key player in advancing modern chemical science.